Cas no 916213-60-0 (4-Bromo-3-hydroxybenzonitrile)

• Product Name: 4-Bromo-3-hydroxybenzonitrile
• CAS No: 916213-60-0
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD16999194
• CID: 1091173
• PubChem ID: 23154348
• Update Time: 2025-05-27

4-Bromo-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-hydroxybenzonitrile
• 2-BROMO-5-CYANOPHENOL
• BENZONITRILE,4-BROMO-3-HYDROXY
• AK144810
• 3-Hydroxy-4-bromobenzonitrile
• 6118AJ
• OR53056
• MB25476
• FCH1178604
• SY028258
• AX8283085
• 4-Bromo-3-hydroxybenzonitrile (ACI)

• MDL： MFCD16999194
• Inchi： 1S/C7H4BrNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
• InChI Key： HDWXAOLSLSTVEW-UHFFFAOYSA-N
• SMILES： N#CC1C=C(O)C(Br)=CC=1

Computed Properties

• Exact Mass: 196.94800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 2.2
• Topological Polar Surface Area: 44

Experimental Properties

• PSA: 44.02000
• LogP: 2.02638

4-Bromo-3-hydroxybenzonitrile Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Bromo-3-hydroxybenzonitrile

Comprehensive Overview of 4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0): Properties, Applications, and Industry Insights

4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0) is a high-value aromatic compound widely utilized in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure combining a hydroxyl group and cyano functionality, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula C7H4BrNO and molecular weight of 198.02 g/mol position it as a critical building block in modern organic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound. Researchers frequently search for "4-Bromo-3-hydroxybenzonitrile synthesis," "CAS 916213-60-0 applications," and "hydroxybenzonitrile derivatives in medicine," reflecting its growing importance. The compound's melting point of 145-148°C and moderate solubility in polar solvents make it particularly valuable for controlled reactions in drug development pipelines.

In pharmaceutical applications, 4-Bromo-3-hydroxybenzonitrile serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its bromine atom enables efficient cross-coupling reactions, while the hydroxyl group facilitates further functionalization. The compound's role in developing targeted cancer therapies has been highlighted in recent studies, aligning with the current focus on precision medicine and personalized treatment approaches.

The agrochemical industry leverages this compound for designing novel pesticides with improved environmental profiles. Its structural features contribute to enhanced biodegradability compared to traditional halogenated compounds, addressing the global demand for sustainable crop protection solutions. Patent analyses reveal increasing use in systemic fungicides and plant growth regulators, particularly in formulations targeting resistant pathogen strains.

From a synthetic chemistry perspective, CAS 916213-60-0 demonstrates excellent reactivity in Pd-catalyzed couplings, nucleophilic substitutions, and electrophilic aromatic reactions. These properties make it invaluable for constructing heterocyclic frameworks found in many bioactive molecules. Recent publications emphasize its utility in flow chemistry systems and continuous manufacturing processes, key areas in Industry 4.0 initiatives.

Quality control of 4-Bromo-3-hydroxybenzonitrile typically involves HPLC purity analysis (often >98%) and spectroscopic characterization (IR, NMR, MS). Storage recommendations suggest ambient to low-temperature conditions in airtight containers to maintain stability. Suppliers frequently address inquiries about "bulk quantities of 916213-60-0" and "custom synthesis specifications," indicating strong industrial demand.

Environmental and regulatory aspects of this compound follow REACH compliance standards. While not classified as hazardous under current guidelines, proper laboratory handling protocols are recommended due to its potential irritant properties. The compound's ecological impact assessments show favorable biodegradation pathways, supporting its use in green chemistry applications.

Future research directions for 4-Bromo-3-hydroxybenzonitrile include exploration in material science (particularly organic electronics) and expanded bioconjugation techniques. Its structural motifs show promise for developing fluorescent probes and molecular sensors, areas experiencing rapid growth due to advancements in diagnostic technologies and theragnostic systems.

The global market for brominated aromatic intermediates like CAS 916213-60-0 is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D and agrochemical innovation. Regional analyses show particular demand growth in Asia-Pacific research hubs, correlating with increased investment in specialty chemicals infrastructure.